This study aims to investigate the chemical composition, antibacterial, antifungal, and antioxidant properties of C. verum essential oil (EO). The antimicrobial potential of C. verum EO was examined against a range of Gram-positive and Gram-negative bacteria, molds, and yeasts, including Micrococcus luteus, Bacillus subtilis, Bacillus cereus, Escherichia coli, Klebsiella aerogenes, Salmonella enterica, Penicillium expansum, Candida albicans, and Candida tropicalis. The results revealed that C. verum EO exhibited significant broad-spectrum antimicrobial efficacy against all examined microorganisms, with inhibition zones ranging from 32.36 ± 2.42 to 13.9 ± 1.47 mm for bacteria and from 22.13 ± 2.25 to 15.26 ± 0.73 mm for fungi. Additionally, low values of minimum inhibitory concentration (MIC), minimum bactericidal concentration (MBC), and minimum fungicidal concentration (MFC) ranging from 0.031 to 1.0% (v/v) for bacteria and from 0.125 to 1.0% (v/v) for fungi were obtained. The MBC/MIC and MFC/MIC ratios demonstrated that C. verum EO could potentially have bactericidal and fungicidal effects on microbial cells. Furthermore, the study also revealed that C. verum EO exhibited remarkable antioxidant activities using three complementary methods, namely DPPH, ABTS, and FRAP assays. The gas chromatography–mass spectrometry (GC-MS) analysis of C. verum EO showed the presence of cinnamaldehyde dimethyl acetal (64.53%), cinnamic aldehyde (35.36%), and α-copaene (0.11%). In addition to the in vitro investigation, a computational analysis was carried out using molecular docking and ADMET analysis. The primary aim of the molecular docking study was to understand how the ligands interacted with the specific proteins involved in the biological activities under study. This analysis provided valuable information about the binding modes, affinities, and potential interactions between the ligands and the target proteins. On the other hand, the ADMET analysis focused on evaluating various pharmacokinetic properties of C. verum EO, shedding light on its absorption, distribution, metabolism, and other relevant characteristics. In conclusion, the findings of this study indicate that C. verum EO possesses significant antimicrobial and antioxidant properties, making it a valuable source of natural preservatives and antimicrobial and antioxidant agents for use in various food products and drugs.

The phytochemical investigation on the leaves and twigs of Zanthoxylum dimorphophyllum Hemsl led to the isolation of a new compound 7-(4′R-hydroxy-3′,7′-dimethyl-2′E,6′-octadienyloxy) coumarin (1) and fourteen known compounds, including nine coumarins (2–10), one alkaloid (11), three lignans (12–14) and one flavone (15). Their structures were elucidated based on extensive spectroscopic methods (NMR, MS, UV, IR and ECD experiments) and comparison with literature data. The chemotaxonomic significance of the isolated compounds has also been discussed.

A phytochemical study on the Microlepia hancei Prantl yielded sixteen compounds including five flavonol glycosides (1–5), nine pterosin sesquiterpenes (6–14), and two ent-pimarane diterpenoids (15 and 16). Their structures were elucidated based on the ORD, CD, MS, and NMR data, as well as by comparison of the published data. This is the first report on the chemical constituents of M. hancei. Among them, compounds 1–5, 7, 8, and 13 were first reported from the family Dennstaedtiaceae, and compound 14 was first reported from the genus Microlepia. Meanwhile, the chemotaxonomic significance of these compounds was discussed.

The chemical investigation of the Inula nervosa Wall. (Asteraceae) led to the isolation of a new labdane diterpenoid glycoside, maoxiucaioside A (1), and ten known compounds including seven steroids (2–8), one triterpenoid (9), and two flavonoids (10 and 11). Their structures were elucidated based on NMR, HRESIMS and ECD data analysis as well as literature data. Moreover, the anti-inflammatory activities of all isolates were evaluated by measuring their inhibitory effects on inflammatory cytokines (IL-1β, IL-6, and TNF-α) production in LPS-stimulated RAW 264.7 macrophages. Among them, compound 1 demonstrated significant inhibition effects of TNF-α, IL-6 and IL-1β release with IC50 values of 17.90 ± 2.29, 19.45 ± 2.16 and 18.54 ± 1.30 μM, slightly inferior to positive control drug (dexamethasone). All the above compounds except 7 were isolated from I. nervosa for the first time and seven compounds (1, 3, 4, 6, and 9–11) were first reported from the genus Inula. Furthermore, the chemotaxonomic significance of these compounds was also discussed.

Zingiber zerumbet (L.) Roscoe ex Sm. (Family: Zingiberaceae) traditionally known as bitter ginger or shampoo ginger in India is cultivated mostly in tropical and subtropical regions all across the world. All the plant parts of Z. zerumbet have wide applications for traditional as well as medicinal purposes. The present communication phytochemically analyzes different plant parts of Zingiber zerumbet viz. leaves (ZZLEO), cone (ZZCEO), root (ZZREO), and rhizomes (ZZZEO) cultivated in the foothills of Uttarakhand providing all the agroclimatic conditions. GC-MS analysis confirms (E)-nerolidol as the major compound in ZZLEO and ZZCEO with 49.44% and 52.67% contribution respectively while zerumbone was found to be the major compound of ZZREO and ZZZEO constituting 72.23% and 70.25% of the total oil respectively. Four of the collected oils were dominated by oxygenated sesquiterpenes viz. 81.61% in ZZREO, 78.16% in ZZZEO, 65.42% in ZZCEO and 51.50% in ZZLEO. Principal component analysis (PCA) presented a total variance of 98.0% showing a positive correlation with zerumbone (63.9% variation along PC1) and with (E)-nerolidol (34.1% variation along PC2). Hierarchical cluster analysis (HCA) showed two clusters grouped by a set of compounds from that of roots and rhizomes while another cluster characterized by the compounds obtained from leaves and cones due to their high chemical diversity in a number of monoterpenes and sesquiterpenes. Therefore, there are significant differences in the chemical compositions of the different plant parts of Z. zerumbet.

Halophilic bacteria are microorganism groups with key industrial potential due to their primary and secondary metabolites. In this study, three halophilic bacteria were identified biochemically and phylogenetically, and visualized with advanced imaging systems such as scanning electron and atomic force microscopes. The data obtained identified the following species strains, Salinicoccus roseus strain EMK96, Salinicoccus amylolyticus strain RB5, and Salicola marasensis strain OSK. The industrial potential of halophilic bacteria were identified by investigating the catalase, oxidase, gelatinase, amylase, caseinase, and esterase enzyme activities, and pigments. The sun protection factors, total polyphenol content, and bioactive volatile components were also identified. SPF values and total phenolic content of the extracts obtained from different strains showed significant differences (P < 0.05). The highest SPF and total phenolic content were detected in the second extract of S. roseus (P < 0.05). In addition, bacterioruberin, commonly known as archaeal carotenoid, was also detected in the bacterial strain S. roseus. As a result of qualitative volatile component analysis of bacterial extracts, a total of 108 components were identified from different extracts. This is the first study to determine the sun protection factor, total polyphenol content, and volatile chemical components of these three halophilic bacterial extracts.

Plant extracts are considered as a promising alternative to chemical pest control agents. The chemistry of plant extracts varies with several environmental as well as geographical factors. Zingiber roseum (Roxb.) Roscoe also known as “Rosy Ginger” and “Jangli Adrak” is one of the most important aromatic and medicinal plant of family Zingiberaceae. The present study aimed to investigate the impact of altitude on the chemical composition, nematicidal and herbicidal activity of Z. roseum rhizome and seed extracts. The plants were collected from three different altitudes of Kumaun, Uttarakhand representing different environmental conditions. The extracts were prepared in acetone using cold percolation method. The compositional variation in chemical constituents of the extracts was determined by gas chromatography-mass spectrometry (GC–MS) analysis. The yield and chemical composition of extracts showed a significant altitudinal impact. Nematicidal activity of extracts was performed against Meloidogyne incognita. Results showed that the extracts exhibited significant nematode mortality irrespective of the altitudinal gradients. A significant correlation of altitudinal gradient was observed for the nematode egg hatchability reduction for the rhizome extracts. It was observed that plants growing at higher altitudes had better egg hatchability reduction (86.42 ± 2.30% at 1000 μg/mL after 96 h), compared with those growing at lower elevations. The herbicidal activity of rhizome and seed extracts was performed against radish and chicory seeds and the extracts showed different level of intensity of germination percentage, root and shoot length inhibition. In silico molecular docking was conducted to screen the nematicidal activity of major and potent compounds with the crystalline structure of Glutathione S-transferases (GSTs) of Caenorhabditis elegans and Wuchereria bancrofti, and Glutathione S-transferase-1 (GST-1) of M. incognita. Based on the current study, extract of Z. roseum may be regarded as potential nematicidal and herbicidal agents and may have potential application as botanicals.

In the present study, we analysed the presence of anti-nutrients (tannins and phytates) in coffee leaves and subsequently explored the phytochemicals from Indian coffee leaves across different species, varieties and stages of maturity (young and mature). The phytochemicals investigated included total phenolics (TP), 5-caffeoylquinic acid (5-CQA), quercetin, caffeine, trigonelline and mangiferin. Our findings revealed that coffee leaves contained 0.83–1.18% phytates and 14.04–14.46% tannins. The highest levels of TP were recorded in the young leaves of Kent's (79.62 ± 3.5 mg CQAE/g) and C × R (75.90 ± 3.8 mg CQAE/g) varieties of Arabica and Robusta respectively. 5-CQA and quercetin were in the range of 5–20 mg/g and 2–14 mg/g while caffeine and trigonelline were found between 0.2 and 8 mg/g and 9.26–19.12 mg/g respectively. Mangiferin was observed to be present only in the Arabica varieties at the levels of 2–8 mg/g. The matured leaves exhibited a 50–60% reduction in phytochemicals compared to the young leaves. The principal component analysis (PCA) unveiled a substantial correlation between phytochemicals and antioxidant activities, with PC1 and PC2 accounting for 63.1% and 19.9% of the total variance, respectively. Our study highlights the influence of species, varieties and maturity level on the phytochemicals from coffee leaves. The leaves generated from coffee estate agronomic practices hold great potential for commercialization and the development of innovative value-added products, thereby contributing to a more sustainable coffee industry.

Research of detailed chemical constituents from the pericarps of Zanthoxylum bungeanum Maxim resulted in the isolation of twenty-two compounds (1–22), including eight alkaloids (1–8), three alkylamines (9–11), five monoterpenoids (12–16), one benzophenone (17), two coumarins (18 and 19) and three lignanoids (20–22). Among them, compounds 2 and 8 were firstly found in the genus Zanthoxylum, while compounds 13–15 and 20 were firstly reported in the Rutaceae family. This work enriches the secondary metabolites of Z. bungeanum and provides valuable information for chemotaxonomic studies on the genus Zanthoxylum.

Phytochemical investigation of the hexane extract of the aerial parts of Acritopappus micropappus (Asteraceae) led to the isolation of two sesquiterpenes (1 and 2), four triterpenes (3-6), two steroids (7 and 8) and one lignan (9). The essential oils of the aerial parts of A. micropappus collected at three different locations were obtained by hydrodistillation and analyzed by gas chromatography coupled with mass spectrometry allowing the identification of six monoterpenes (10–15), 24 sesquiterpenes (16-39), and one aliphatic ketone (40). This is the first report of compounds 1, 2, 9, 20, and 34 in the Asteraceae family, whereas this is the first report of compounds 3-8, 13, 15-17, 22, 24-27, 29-33, 35, 36, 38-40 in the genus Acritopappus. Compounds 10-12, 14, 18, 19, 21, 23, 28, and 37 have been described in other Acritopappus species, but this is the first report in A. micropappus. The chemophenetics significance of these compounds is described herein.